
2-Furanacryloyl-phenylalanyl-glycyl-glycine
chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Furanacryloyl-phenylalanyl-

glycyl-glycine

Cat. No.: B1336294 Get Quote

An In-depth Technical Guide to the Chemical Properties of 2-Furanacryloyl-phenylalanyl-
glycyl-glycine (FAPGG)

This guide provides a comprehensive overview of the chemical and biological properties of 2-
Furanacryloyl-phenylalanyl-glycyl-glycine (FAPGG), a chromogenic substrate widely

utilized in the study of angiotensin-converting enzyme (ACE). Tailored for researchers,

scientists, and professionals in drug development, this document details the compound's core

characteristics, experimental applications, and its role in the context of the renin-angiotensin

system.

Core Chemical Properties
FAPGG is a synthetic tripeptide derivative specifically designed for the continuous

spectrophotometric assay of ACE activity.[1][2] Its chemical structure allows for enzymatic

cleavage, which can be monitored by a change in absorbance.

Table 1: General Chemical Properties of FAPGG

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1336294?utm_src=pdf-interest
https://www.benchchem.com/product/b1336294?utm_src=pdf-body
https://www.benchchem.com/product/b1336294?utm_src=pdf-body
https://www.benchchem.com/product/b1336294?utm_src=pdf-body
https://www.benchchem.com/product/b1336294?utm_src=pdf-body
https://www.biochempartner.com/reference-231416
https://www.pubcompare.ai/product/XLG1NZcByx5TsEHUMuau/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 64967-39-1 [1]

Molecular Formula C20H21N3O6 [1]

Molecular Weight 399.4 g/mol [1]

Synonyms
FA-Phe-Gly-Gly-OH, N-[3-(2-

Furyl)acryloyl]-Phe-Gly-Gly
[1]

Solubility and Stability
Proper handling and storage of FAPGG are crucial for maintaining its activity as a substrate.

Table 2: Solubility and Storage of FAPGG

Parameter Details Source

Solubility

Soluble in 1 M ammonium

hydroxide (NH4OH) at a

concentration of 50 mg/mL,

resulting in a clear to slightly

turbid, yellow solution.

[3]

Storage Conditions

Stock solutions should be

stored at -80°C for up to 6

months or at -20°C for up to 1

month. It is critical to protect

the compound from light.

[4]

Role as an ACE Substrate
FAPGG serves as a specific substrate for angiotensin-converting enzyme.[4] ACE hydrolyzes

FAPGG into N-[3-(2-furyl)acryloyl]-phenylalanine (FAP) and glycyl-glycine (Gly-Gly).[5] This

enzymatic reaction leads to a decrease in absorbance at 340 nm, which is directly proportional

to the ACE activity in the sample.[5][6] This characteristic makes FAPGG a valuable tool for

screening ACE inhibitors.[4]
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Table 3: Kinetic Parameters of FAPGG with ACE

Parameter Value Source

Km 2.546 x 10⁻⁴ M [4]

Ki 2.546 x 10⁻⁴ M [4]

Experimental Protocols
The following section outlines a typical methodology for an ACE inhibition assay using FAPGG.

Spectrophotometric ACE Inhibition Assay
This protocol is a synthesis of methodologies described in the cited literature.[4][5][7]

Materials:

2-Furanacryloyl-phenylalanyl-glycyl-glycine (FAPGG) substrate solution (e.g., 0.8 mM in

a suitable buffer)

Angiotensin-Converting Enzyme (ACE) from rabbit lung

Tris-HCl buffer (e.g., 50 mM, pH 7.5) containing NaCl (e.g., 0.3 M)

Test compounds (potential ACE inhibitors)

Ethylenediaminetetraacetic acid (EDTA) solution (e.g., 100 mM)

Spectrophotometer capable of reading at 340 nm

Temperature-controlled cuvette holder (37°C)

Procedure:

Prepare Reagents: Dissolve FAPGG in the Tris-HCl buffer to the desired final concentration

(e.g., 0.8 mM). Prepare solutions of ACE and test compounds in the same buffer.
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Assay Setup: In a cuvette, combine the FAPGG substrate solution and the test compound

solution (or buffer for control).

Initiate Reaction: Add the ACE solution to the cuvette to initiate the enzymatic reaction.

Incubation: Incubate the reaction mixture at 37°C.

Measurement: Monitor the decrease in absorbance at 340 nm over a set period (e.g., 30

minutes). The rate of decrease is proportional to ACE activity.

Reaction Termination (for fixed-time assays): Add EDTA solution to stop the reaction.

Data Analysis: Calculate the rate of FAPGG hydrolysis. For inhibitor screening, compare the

rate in the presence of the test compound to the control rate to determine the percent

inhibition.

Signaling Pathway and Experimental Workflow
FAPGG is utilized to probe the activity of ACE within the broader context of the Renin-

Angiotensin System (RAS), a critical regulator of blood pressure.

Angiotensinogen Angiotensin I Renin Angiotensin II ACE Vasoconstriction

ACE FAPGG Assay measured by
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ACE Inhibitors  inhibit
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Caption: Role of FAPGG in the Renin-Angiotensin System.
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The following diagram illustrates a typical experimental workflow for assessing ACE inhibition

using FAPGG.
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Caption: ACE Inhibition Assay Workflow using FAPGG.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1336294?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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